6-(Tetrahydropyran-4-yl)pyridine-3-boronic acid pinacol ester

Specification

• Molecular Formula: C16H24BNO3
• Molecular Weight: 289.2 g/mol
• IUPAC Name: 2-(oxan-4-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• Standard InChI: InChI=1S/C16H24BNO3/c1-15(2)16(3,4)21-17(20-15)13-5-6-14(18-11-13)12-7-9-19-10-8-12/h5-6,11-12H,7-10H2,1-4H3
• Standard InChI Key: BGULZJSLBDHFSY-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN=C(C=C2)C3CCOCC3

Introduction

Structural and Molecular Characteristics

The molecular structure of 6-(tetrahydropyran-4-yl)pyridine-3-boronic acid pinacol ester integrates three key components: a pyridine ring, a tetrahydropyran (THP) group, and a pinacol boronate ester. The pyridine ring serves as an aromatic heterocycle, while the THP moiety introduces steric bulk and potential hydrogen-bonding interactions. The pinacol ester group stabilizes the boronic acid, enhancing its reactivity in cross-coupling reactions.

Crystallographic and Spectroscopic Data

Crystallographic data for this compound are unavailable, but infrared (IR) and nuclear magnetic resonance (NMR) spectra of similar boronic esters typically show:

• IR: B-O stretches near 1,350–1,400 cm⁻¹ and aromatic C-H stretches at 3,000–3,100 cm⁻¹.

• ¹H NMR: Signals for the tetrahydropyran protons (δ 1.5–4.0 ppm), pyridine aromatic protons (δ 7.5–8.5 ppm), and pinacol methyl groups (δ 1.2–1.3 ppm).

Synthesis and Synthetic Applications

Synthetic Pathways

The synthesis of 6-(tetrahydropyran-4-yl)pyridine-3-boronic acid pinacol ester likely follows established methodologies for aryl boronate esters:

• Lithiation-Borylation: A pyridine derivative undergoes directed ortho-metalation (DoM) with lithium diisopropylamide (LDA), followed by quenching with triisopropyl borate and pinacol.

• Miyaura Borylation: Transition-metal-catalyzed borylation of a halogenated pyridine precursor using bis(pinacolato)diboron (B₂pin₂) in the presence of a palladium catalyst.

Key Reaction Conditions

• Temperature: −78°C for lithiation, 80–100°C for Miyaura borylation.

• Catalysts: Pd(dppf)Cl₂ or Pd(PPh₃)₄ for cross-coupling.

• Yield: Analogous reactions report yields of 60–85%.

Applications in Organic Synthesis

This compound’s primary utility lies in Suzuki-Miyaura cross-coupling, enabling the formation of biaryl structures critical in pharmaceuticals and materials science. For example:

• Pharmaceutical intermediates: Coupling with aryl halides to generate kinase inhibitors or antiviral agents.

• Material science: Synthesis of conjugated polymers for organic light-emitting diodes (OLEDs).

Comparative Analysis with Related Boronic Esters

To contextualize its properties, Table 1 compares 6-(tetrahydropyran-4-yl)pyridine-3-boronic acid pinacol ester with structurally similar compounds.

Table 1: Structural and Functional Comparison of Boronic Acid Pinacol Esters

Compound Name	Molecular Formula	CAS Number	Key Features
5-(THP-4-yloxy)pyridine-3-boronate	C₁₆H₂₄BNO₄	1105663-72-6	5-position THP substituent; MW 305.18
1,2,3,6-THP-4-boronate	C₁₁H₂₀BNO₂	375853-82-0	Saturated pyridine ring; MW 209.09
6-(4-Boc-piperazinyl)pyridine-3-boronate	C₂₀H₃₂BN₃O₄	496786-98-2	Boc-protected piperazine; MW 389.30

Key observations:

• Substituent position: The 6-position THP group in the target compound may confer distinct steric and electronic effects compared to 5-substituted analogs.

• Ring saturation: Fully saturated pyridine derivatives (e.g., 1,2,3,6-THP-4-boronate) exhibit reduced aromaticity, altering reactivity.

Future Research Directions

• Synthetic optimization: Developing one-pot methodologies to improve yield and selectivity.

• Biological screening: Evaluating kinase inhibition and antimicrobial activity.

• Material applications: Investigating optoelectronic properties in polymer frameworks.